Cas no 2199132-45-9 (N,N-dimethyl-4-[(4-methylpyridin-2-yl)oxy]cyclohexan-1-amine)

• Product Name: N,N-dimethyl-4-[(4-methylpyridin-2-yl)oxy]cyclohexan-1-amine
• CAS No: 2199132-45-9
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 5326310
• Update Time: 2025-05-25

N,N-dimethyl-4-[(4-methylpyridin-2-yl)oxy]cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, N,N-dimethyl-4-[(4-methyl-2-pyridinyl)oxy]-
• N,N-dimethyl-4-[(4-methylpyridin-2-yl)oxy]cyclohexan-1-amine

• Inchi： 1S/C14H22N2O/c1-11-8-9-15-14(10-11)17-13-6-4-12(5-7-13)16(2)3/h8-10,12-13H,4-7H2,1-3H3
• InChI Key： MAMGPWYMQWFYPI-UHFFFAOYSA-N
• SMILES： C1(N(C)C)CCC(OC2=NC=CC(C)=C2)CC1

Additional information on N,N-dimethyl-4-[(4-methylpyridin-2-yl)oxy]cyclohexan-1-amine

N,N-Dimethyl-4-[(4-Methylpyridin-2-Yl)Oxy]Cyclohexan-1-Ammonium: A Comprehensive Overview

The compound N,N-dimethyl-4-[(4-methylpyridin-2-yl)oxy]cyclohexan-1-ammonium (CAS No. 2199132-45-9) is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of tertiary amines, characterized by its cyclohexane ring, dimethyl substitution, and the presence of a pyridine moiety. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic and industrial research.

N,N-Dimethyl substitution on the cyclohexane ring imparts significant steric and electronic effects, which are critical for its reactivity and stability. The 4-methylpyridin-2-yl group attached via an ether linkage introduces aromaticity and enhances the compound's ability to participate in various chemical reactions. This unique combination of structural features makes N,N-dimethyl-4-[(4-methylpyridin-2-yl)oxy]cyclohexan-1-ammonium a versatile building block in organic synthesis.

Recent studies have highlighted the potential of this compound in drug discovery. Its ability to act as a bioisostere has been explored in the development of novel therapeutic agents. For instance, researchers have utilized its structure to design inhibitors for specific enzyme targets, leveraging its cyclohexane ring for improved pharmacokinetic properties. The dimethyl group has been shown to enhance lipophilicity, which is crucial for drug absorption and bioavailability.

In materials science, this compound has found applications as a precursor for advanced polymers and materials with tailored properties. Its aromatic ether linkage contributes to the formation of robust polymer networks, which are being investigated for use in high-performance composites. Recent breakthroughs in polymer chemistry have demonstrated how this compound can be integrated into sustainable materials, addressing environmental concerns while maintaining mechanical integrity.

The synthesis of N,N-dimethyl-4-[(4-methylpyridin-2-yl)oxy]cyclohexan-1-ammonium involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the cyclohexane ring via ring-closing metathesis, followed by selective alkylation to introduce the dimethyl groups. The introduction of the 4-methylpyridin-2-yloxide group is achieved through nucleophilic substitution reactions, ensuring high regioselectivity and purity.

From an environmental perspective, this compound's biodegradability has been studied extensively. Research indicates that under specific conditions, it undergoes microbial degradation, reducing its persistence in natural ecosystems. This finding is particularly relevant for industries seeking eco-friendly alternatives in their production processes.

In conclusion, N,N-dimethyl-4-[(4-methylpyridin-2-yloxide)]cyclohexanammonium chloride (CAS No. 2199132–45–9) stands as a testament to the ingenuity of modern chemistry. Its unique structure, versatile applications, and promising research outcomes position it as a key player in various scientific domains. As ongoing studies continue to uncover its potential, this compound is poised to make significant contributions to both academic research and industrial innovation.